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Compound of Interest

Compound Name: 1,2-Bis(4-bromophenyl)hydrazine

Cat. No.: B3049190 Get Quote

Technical Support Center: 1,2-Bis(4-
bromophenyl)hydrazine
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling and storage of 1,2-Bis(4-
bromophenyl)hydrazine (CAS No. 19717-43-2). The information is compiled from available

safety data and supplier recommendations.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 1,2-Bis(4-bromophenyl)hydrazine?

A1: Proper storage is crucial to maintain the stability and integrity of 1,2-Bis(4-
bromophenyl)hydrazine. It is recommended to store the compound in a dark place, under an

inert atmosphere, and at a temperature of 2-8°C.[1] Some suppliers also recommend cold-

chain transportation to ensure the compound's stability upon arrival.[1]

Q2: The compound has changed color. Is it still usable?

A2: A change in color can indicate degradation of the compound. This may be caused by

exposure to light, oxygen, or temperatures outside the recommended range. If you observe a

color change, it is advisable to assess the purity of the compound before proceeding with your

experiment. Proper storage from the moment of receipt is the best way to prevent degradation.
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Q3: What personal protective equipment (PPE) should be worn when handling 1,2-Bis(4-
bromophenyl)hydrazine?

A3: While a specific Safety Data Sheet (SDS) with detailed handling procedures for this

compound is not readily available, standard laboratory safety protocols for handling potentially

hazardous chemicals should be strictly followed. This includes, at a minimum:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.

Ventilation: Handle the compound in a well-ventilated area or a fume hood.

Q4: How should I handle the compound to minimize exposure and contamination?

A4: Handle 1,2-Bis(4-bromophenyl)hydrazine in a designated area, away from ignition

sources. Minimize the generation of dust. Keep the container tightly sealed when not in use.

After handling, wash hands thoroughly.

Q5: What should I do in case of a spill?

A5: In the event of a small spill, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal. The area of the spill should then be cleaned with

an appropriate solvent and washed thoroughly. For larger spills, or if you are unsure how to

proceed, evacuate the area and consult your institution's environmental health and safety

(EHS) department.
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Issue Potential Cause Recommended Action

Unexpected experimental

results or low yield

Compound degradation due to

improper storage.

Verify that the compound has

been consistently stored at 2-

8°C, in the dark, and under an

inert atmosphere. If storage

conditions were not optimal,

consider using a fresh batch of

the compound.

Inconsistent solubility
Presence of impurities from

degradation.

Ensure the solvent is

appropriate for 1,2-Bis(4-

bromophenyl)hydrazine. If the

compound has been stored

correctly and solubility issues

persist, it may be a sign of

degradation.

Visible changes in the solid

(e.g., clumping, discoloration)
Exposure to moisture or air.

Always handle the compound

under an inert atmosphere if

possible and ensure the

storage container is airtight. Do

not use if significant changes

in appearance are observed.

Physical and Chemical Properties
Property Value

CAS Number 19717-43-2

Molecular Formula C₁₂H₁₀Br₂N₂

Molecular Weight 342.03 g/mol [1]

Appearance Solid

Melting Point 123.4-125.1 °C

Boiling Point (Predicted) 319.8 ± 42.0 °C
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Receiving Compound
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Handling for Experimentation
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Receive 1,2-Bis(4-bromophenyl)hydrazine
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Store at 2-8°C
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(in a desiccator if possible)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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